mPGES-1 Inhibition Potency: 5-trans U-46619 Is Approximately Half as Potent as 5-cis U-46619
In the only published head-to-head comparison to date, 5-trans U-46619 was found to be approximately half as potent an inhibitor of microsomal prostaglandin E₂ synthase (mPGES-1) as the 5-cis version (i.e., U-46619 itself) [1]. At a test concentration of 10 µM, 5-trans U-46619 inhibited mPGES-1 activity by less than 20%, whereas the 5-cis isomer achieved approximately twice that level of inhibition at the same concentration . This was assessed using a reversed-phase HPLC assay measuring tritiated PGE₂ production by membranes from cells overexpressing human microsomal PGE synthase [1]. For context, the reference mPGES-1 inhibitor 15-deoxy-Δ¹²,¹⁴-prostaglandin J₂ exhibited an IC₅₀ of 0.3 µM in the same assay system [1].
| Evidence Dimension | Inhibition of human microsomal prostaglandin E₂ synthase (mPGES-1) activity at 10 µM |
|---|---|
| Target Compound Data | 5-trans U-46619: <20% inhibition at 10 µM |
| Comparator Or Baseline | 5-cis U-46619 (U-46619, CAS 56985-40-1): ~40% inhibition at 10 µM (estimated; approximately 2-fold more potent); 15-deoxy-Δ¹²,¹⁴-PGJ₂: IC₅₀ = 0.3 µM |
| Quantified Difference | ~2-fold lower potency for 5-trans vs. 5-cis isomer at 10 µM; both substantially less potent than the reference inhibitor 15-deoxy-Δ¹²,¹⁴-PGJ₂ |
| Conditions | Reversed-phase HPLC assay; tritiated PGE₂ production; membranes from cells overexpressing human microsomal PGE synthase; Quraishi et al., Biochem Pharmacol, 2002 |
Why This Matters
This represents the only quantitative biochemical differentiation between the two stereoisomers, making 5-trans U-46619 the appropriate choice when a weaker mPGES-1 inhibitory control or a stereochemical probe is required in prostaglandin synthase assays.
- [1] Quraishi O, Mancini JA, Riendeau D. Inhibition of inducible prostaglandin E₂ synthase by 15-deoxy-Δ¹²,¹⁴-prostaglandin J₂ and polyunsaturated fatty acids. Biochem Pharmacol. 2002;63(6):1183-1189. PMID: 11931852. View Source
